Cas no 78806-68-5 (Pregna-1,4-diene-3,20-dione,21-(2,2-dimethyl-1-oxopropoxy)-11-hydroxy-16,17-[(1-methylethylidene)bis(oxy)]-,(11b,16a)- (9CI))

• Product Name: Pregna-1,4-diene-3,20-dione,21-(2,2-dimethyl-1-oxopropoxy)-11-hydroxy-16,17-[(1-methylethylidene)bis(oxy)]-,(11b,16a)- (9CI)
• CAS No: 78806-68-5
• MF: C₂₉H₄₀O₇
• MW: 500.62370967865
• CID: 571757
• PubChem ID: 71300443
• Update Time: 2025-04-19

Pregna-1,4-diene-3,20-dione,21-(2,2-dimethyl-1-oxopropoxy)-11-hydroxy-16,17-[(1-methylethylidene)bis(oxy)]-,(11b,16a)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Pregna-1,4-diene-3,20-dione,21-(2,2-dimethyl-1-oxopropoxy)-11-hydroxy-16,17-[(1-methylethylidene)bis(oxy)]-,(11b,16a)- (9CI)
• 11beta,21-dihydroxy-16alpha,17-(isopropylidenedioxy)pregna-1,4-diene-3,20-dione 21-pivalate
• EINECS 278-984-8
• EINECS 302-896-1
• PREGNA-1,4-DIENE-3,20-DIONE, 21-(2,2-DIMETHYL-1-OXOPROPOXY)-11-HYDROXY-16,17-((1-METHYLETHYLIDENE)BIS(OXY))-, (11.BETA.,16.ALPHA.)-
• Q27290989
• UB3LO24HGK
• DTXSID00229315
• DESONIDE PIVALATE [WHO-DD]
• 78806-68-5
• Desonide pivalate
• UNII-UB3LO24HGK

• Inchi： 1S/C29H40O7/c1-25(2,3)24(33)34-15-21(32)29-22(35-26(4,5)36-29)13-19-18-9-8-16-12-17(30)10-11-27(16,6)23(18)20(31)14-28(19,29)7/h10-12,18-20,22-23,31H,8-9,13-15H2,1-7H3/t18-,19-,20-,22+,23+,27-,28-,29+/m0/s1
• InChI Key： FAPMGCFSVXGXMO-FHKBAQRKSA-N
• SMILES： O1C(C)(C)O[C@@H]2C[C@H]3[C@@H]4CCC5=CC(C=C[C@]5(C)[C@H]4[C@H](C[C@]3(C)[C@]12C(COC(C(C)(C)C)=O)=O)O)=O

Computed Properties

• Exact Mass: 500.27700
• Monoisotopic Mass: 500.27740361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 36
• Rotatable Bond Count: 5
• Complexity: 1060
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 99.1Ų

Experimental Properties

• PSA: 99.13000
• LogP: 3.92370